Cas no 104156-92-5 (3-Oxetanecarboxylic acid, 3-dodecyl-)

• Product Name: 3-Oxetanecarboxylic acid, 3-dodecyl-
• CAS No: 104156-92-5
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 1141174
• Update Time: 2024-07-27

3-Oxetanecarboxylic acid, 3-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanecarboxylic acid, 3-dodecyl-

• Inchi： 1S/C16H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-16(15(17)18)13-19-14-16/h2-14H2,1H3,(H,17,18)
• InChI Key： WIDVYFFWRRARIS-UHFFFAOYSA-N
• SMILES： O1CC(CCCCCCCCCCCC)(C(O)=O)C1

Computed Properties

• Exact Mass: 270.2196

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Melting Point: 37-38 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 387.8±35.0 °C(Predicted)
• PSA: 46.53
• pka: 3.93±0.20(Predicted)